Cas no 2229157-83-7 (tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate
• CAS No: 2229157-83-7
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6547672
• PubChem ID: 165760305
• Update Time: 2025-06-09

tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate
• tert-butyl N-[1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentyl]carbamate
• 2229157-83-7
• EN300-2006732

• Inchi： 1S/C14H24N4O2/c1-13(2,3)20-12(19)17-14(7-5-6-8-14)11-10(15)9-16-18(11)4/h9H,5-8,15H2,1-4H3,(H,17,19)
• InChI Key： FVMLWWMMFIWILI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2=C(C=NN2C)N)CCCC1)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate

Comprehensive Overview of tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate (CAS No. 2229157-83-7) in Modern Pharmaceutical Research

The compound tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate, identified by its CAS number 2229157-83-7, has garnered significant attention in pharmaceutical and medicinal chemistry due to its unique structural features and potential therapeutic applications. As a cyclopentylcarbamate derivative, this molecule combines a pyrazole core with a tert-butyl carbamate group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor precursor, aligning with current trends in targeted cancer therapies and autoimmune disease treatments.

In the context of AI-driven drug discovery, compounds like 2229157-83-7 are frequently analyzed through computational chemistry models to predict their binding affinities. This approach resonates with the growing demand for cost-effective drug development strategies, as highlighted in recent Google Scholar searches for "machine learning in small molecule optimization." The 4-amino-1-methyl-1H-pyrazole moiety in this compound is particularly noteworthy, as similar structures appear in several FDA-approved JAK/STAT pathway inhibitors, a hot topic in rheumatology research forums.

The tert-butyl carbamate protection group in this molecule serves multiple synthetic purposes, a fact that frequently appears in organic chemistry Q&A platforms like ResearchGate. This protective group strategy enables selective reactions at other molecular sites while maintaining the amino-pyrazole functionality intact - a technique widely discussed in patent applications for heterocyclic compound synthesis. Recent PubMed articles suggest that such protected intermediates are crucial for developing next-generation protease inhibitors, addressing the pharmaceutical industry's need for novel antiviral agents.

From a material science perspective, the crystalline properties of tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate have become a subject of investigation in X-ray diffraction studies, as indicated by SpringerLink search trends. The compound's molecular packing arrangement influences its solubility profile, a critical parameter for formulation scientists working on bioavailability enhancement - one of the most searched topics in pharmaceutical manufacturing circles. This aligns with industry efforts to overcome challenges posed by Biopharmaceutics Classification System (BCS) Class II/IV compounds.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing such intermediates. The cyclopentyl ring in this molecule offers opportunities for stereoselective synthesis with reduced byproduct formation, frequently mentioned in ACS Green Chemistry discussions. This becomes particularly relevant when addressing common search queries about "atom economy in heterocycle synthesis" or "catalytic methods for carbamate formation," reflecting the industry's shift toward sustainable practices.

Analytical challenges surrounding CAS 2229157-83-7 frequently appear in HPLC method development forums, especially regarding the separation of its potential regioisomers. The compound's chromatographic behavior under different mobile phase conditions has become a case study in several analytical chemistry webinars, coinciding with increased searches for "HPLC method optimization for nitrogen-rich compounds." Such technical discussions highlight the molecule's complexity while providing practical insights for quality control laboratories.

Patent landscape analysis reveals growing interest in tert-butyl carbamate-protected pyrazoles as building blocks for protein degradation technologies like PROTACs (Proteolysis Targeting Chimeras). This connection addresses frequent queries about "small molecule linkers in targeted protein degradation" seen in recent Cortellis search data. The 2229157-83-7 structure's balanced polarity and spacer length make it particularly suitable for such applications, explaining its inclusion in several bioconjugation patent applications filed in 2023-2024.

Stability studies of this compound under various storage conditions have emerged as another research focus, responding to common questions about "handling amino-pyrazole derivatives" in chemical vendor FAQs. The tert-butyl group provides enhanced stability compared to alternative protecting groups, a feature frequently cited in process chemistry literature when discussing manufacturing scale-up challenges. These practical considerations make the compound valuable for contract research organizations specializing in GMP intermediate production.

In metabolomics research, the fragmentation pattern of tert-butyl N-1-(4-amino-1-methyl-1H-pyrazol-5-yl)cyclopentylcarbamate in mass spectrometry has been documented in several high-resolution MS databases. This data proves invaluable for researchers investigating drug metabolite identification - a trending topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies, as evidenced by increased downloads of related Wiley book chapters. The compound's distinct mass spectral signature aids in developing LC-MS/MS methods for trace analysis.

The commercial availability of CAS 2229157-83-7 through multiple chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Supplier catalog analytics show rising interest in such pharmacophore-containing building blocks, particularly from academic labs working on fragment-based drug design. This aligns with search trends for "privileged structures in medicinal chemistry" observed in SciFinder usage reports, underscoring the compound's relevance in contemporary hit-to-lead optimization workflows.